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Compound of Interest

Compound Name: M871

Cat. No.: B13916105 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
M871 is a peptide antagonist of the galanin-2 (GAL2) receptor, with a significantly higher affinity

for GAL2 over the GAL1 receptor.[1][2][3][4] As a selective antagonist, M871 is a valuable tool

for investigating the physiological and pathological roles of the GAL2 receptor, which is

implicated in a variety of processes including pain, epilepsy, and glucose metabolism.[2][3][5]

This document provides detailed information on the stability and storage of M871, along with

protocols for its handling and for assessing its stability.
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Property Value Source

Molecular Formula C₁₀₈H₁₆₃N₂₇O₂₈ (as free base) [1][4]

Molecular Weight 2287.6 g/mol (as free base) [1][4]

Appearance
Lyophilized white to off-white

powder

Purity ≥95% (HPLC) [1]

Solubility

Soluble in DMSO (≥10 mg/ml)

and water (to 1 mg/ml). Slightly

soluble in Ethanol (0.1-1

mg/ml) and PBS (pH 7.2) (0.1-

1 mg/ml).

[1][4]

Biological Activity

Selective galanin receptor type

2 (GALR2) antagonist. Ki

values are 13.1 nM for GALR2

and 420 nM for GALR1.

[1][3][4]

Stability and Storage Conditions
The stability of M871, like other peptides, is critical for obtaining reliable and reproducible

experimental results. The primary factors affecting peptide stability are temperature, moisture,

oxygen, and pH.

Lyophilized Powder
For long-term storage, lyophilized M871 should be stored at -20°C or -80°C in a tightly sealed

container with a desiccant to minimize exposure to moisture.[6][7][8][9][10] When stored

properly at -20°C, M871 is stable for at least four years.[1] Before use, it is recommended to

allow the vial to equilibrate to room temperature in a desiccator to prevent condensation of

moisture onto the peptide.[9] After weighing, the container should be purged with an inert gas

like nitrogen or argon before resealing.[6][9]
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Storage Condition
Recommended
Temperature

Duration

Long-term -20°C or -80°C Years[8][10]

Short-term Room Temperature Weeks (in a desiccator)[9]

In Solution
Peptides are generally less stable in solution compared to their lyophilized form due to potential

degradation pathways such as hydrolysis, oxidation, and microbial growth.[9][11] Therefore, it

is recommended to prepare solutions fresh for each experiment.

If storage of a stock solution is necessary:

Use sterile, nuclease-free buffers, preferably at a slightly acidic pH (5-6) to minimize

deamidation.[7][12]

Aliquoting the stock solution into single-use vials is highly recommended to avoid repeated

freeze-thaw cycles, which can lead to peptide degradation.[7][8][12]

Store aliquots at -20°C or -80°C.[7][10] For short-term storage (days to weeks), 4°C may be

acceptable, but stability should be verified.[6][12]

Storage Condition
Recommended
Temperature

Duration

Long-term -80°C Months[10]

Short-term -20°C Weeks to months[6]

Very Short-term 4°C Days to weeks[6][12]

Common Peptide Degradation Pathways
Understanding potential degradation pathways is crucial for proper handling and for developing

stability-indicating analytical methods.
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Oxidation: Methionine (Met), Cysteine (Cys), and Tryptophan (Trp) residues are susceptible

to oxidation.[7][11] This can be minimized by storing under an inert atmosphere and using

degassed solvents.[7]

Deamidation: Asparagine (Asn) and Glutamine (Gln) residues can undergo deamidation,

especially at neutral or basic pH.[7][11] Storing in slightly acidic buffers can reduce this

degradation.[7]

Hydrolysis: Peptide bonds can be hydrolyzed, particularly at aspartic acid (Asp) residues.[7]

[11] This is more likely to occur in strongly acidic or basic conditions.[7]

Proteolysis: If working with biological samples, proteases can rapidly degrade peptides.[13]

[14] The use of protease inhibitors may be necessary.

M871 Signaling Pathway
M871 acts as an antagonist at the GALR2 receptor. GALR2 is a G protein-coupled receptor

(GPCR) that primarily signals through the Gq/11 pathway.[15] Upon activation by its

endogenous ligand galanin, GALR2 activates phospholipase C (PLC), which in turn leads to

the production of inositol triphosphate (IP₃) and diacylglycerol (DAG). IP₃ triggers the release of

intracellular calcium (Ca²⁺), while DAG activates protein kinase C (PKC).[5][15] M871 blocks

these downstream signaling events by preventing galanin from binding to and activating

GALR2.
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Caption: M871 antagonism of the GALR2 signaling pathway.
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Experimental Protocols
Protocol 1: Preparation of M871 Stock Solution
This protocol describes the preparation of a 1 mM M871 stock solution in DMSO.

Materials:

Lyophilized M871

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, low-adsorption microcentrifuge tubes

Calibrated micropipettes and sterile tips

Procedure:

Allow the vial of lyophilized M871 to equilibrate to room temperature in a desiccator for at

least 20 minutes.

Briefly centrifuge the vial to ensure all the powder is at the bottom.

Carefully open the vial and add the appropriate volume of DMSO to achieve a 1 mM

concentration (e.g., for 1 mg of M871 with a MW of 2287.6 g/mol , add 437.1 µL of DMSO).

Gently vortex or sonicate the vial until the peptide is completely dissolved. Visually inspect

the solution to ensure there are no particulates.

Aliquot the stock solution into single-use, low-adsorption microcentrifuge tubes.

Store the aliquots at -20°C or -80°C.

Protocol 2: Assessment of M871 Stability by RP-HPLC
This protocol provides a general method for assessing the stability of M871 in solution over

time at different temperatures.

Workflow Diagram:
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Prepare M871 Solution
(e.g., in PBS pH 7.4)

Aliquot into multiple vials

Store aliquots at different temperatures
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Caption: Workflow for M871 stability assessment.

Materials:

M871 stock solution

Phosphate-buffered saline (PBS), pH 7.4 (or other relevant buffer)

Incubators or water baths set to desired temperatures (e.g., 4°C, 25°C, 37°C)

Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) system with a C18

column
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Mobile phase A: 0.1% Trifluoroacetic acid (TFA) in water

Mobile phase B: 0.1% TFA in acetonitrile

UV detector

Procedure:

Prepare a working solution of M871 at a known concentration (e.g., 0.1 mg/mL) in the

desired buffer (e.g., PBS pH 7.4).

Aliquot the solution into several sterile vials for each temperature condition to be tested.

Immediately analyze one aliquot (the "Time 0" sample) by RP-HPLC.

Store the remaining aliquots at the different temperatures.

At predetermined time points (e.g., 6, 12, 24, 48, 72 hours, 1 week), remove one aliquot from

each temperature condition.

Allow the samples to equilibrate to room temperature.

Analyze each sample by RP-HPLC using a suitable gradient to separate M871 from any

degradation products. A typical gradient might be 5-95% mobile phase B over 30 minutes.

Monitor the elution profile at an appropriate wavelength (e.g., 214 nm or 280 nm).

Integrate the peak area of the intact M871 peak for each sample.

Calculate the percentage of M871 remaining at each time point relative to the "Time 0"

sample.

Plot the percentage of remaining M871 against time for each temperature to determine the

stability profile.

Note: The specific RP-HPLC method (column, gradient, flow rate) may need to be optimized for

M871.
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Conclusion
M871 is a valuable research tool whose integrity is dependent on proper storage and handling.

For optimal long-term stability, M871 should be stored as a lyophilized powder at -20°C or

-80°C in a desiccated environment. When in solution, care should be taken to minimize

degradation by using appropriate buffers, storing in aliquots at low temperatures, and avoiding

repeated freeze-thaw cycles. The provided protocols offer guidance for the proper handling of

M871 and for establishing its stability profile under specific experimental conditions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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